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3-amino-1,2,4-triazine solubility DMSO DMF
acetonitrile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Amino-1,2,4-triazine

CAS No.: 1120-99-6

Cat. No.: S595112

Solubility Data

The table below summarizes the available quantitative and qualitative solubility data for 3-Amino-1,2,4-

triazine.
Solvent Solubility Condition / Note
DMSO 100 mg/mL Requires ultrasonic treatment; solution should be used fresh
(1040.69 mM) due to hygroscopic DMSO impacting solubility [1].
Methanol Slightly soluble Requires sonication [2].
DMF & Information not Data for these specific solvents is not available in the search
Acetonitrile found results.

Experimental Protocols

Here are detailed methodologies for handling 3-Amine-1,2,4-triazine in the laboratory, based on the search

results.
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Protocol 1: Preparation of Stock Solution in DMSO

This protocol is suitable for creating a concentrated stock solution for in vitro biological assays [1].

e Weighing: Accurately weigh the required mass of 3-Amino-1,2,4-triazine.

¢ Dissolution: Transfer the compound to a clean vial. Add the appropriate volume of dry, freshly
opened DMSO to achieve the desired concentration (e.g., 100 mg/mL).

e Sonication: Sonicate the mixture to aid dissolution. A bath or probe sonicator can be used.

e Storage: Aliquot the prepared stock solution and store it at -20°C for one month or -80°C for six
months, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Synthesis of 3-Amino-1,2,4-triazine

This synthetic procedure from Organic Syntheses provides a high-purity product that can be used for

solubility studies [3].

¢ Reaction Setup: Place 136 g (1 mole) of finely powdered aminoguanidine bicarbonate in a 500 mL
two-necked round-bottomed flask fitted with a thermometer.

e Acid Addition: Add 48 g (40 mL, 1.05 moles) of 98-100% formic acid. The mixture will foam.

e Heating: Heat the mixture cautiously with gentle rotation until gas evolution ceases and a clear
solution of aminoguanidine formate is obtained.

¢ Reaction: Maintain the solution at 120°C for 5 hours.

¢ Isolation: After cooling, add 500 mL of 95% ethanol. Dissolve the product by heating and filter the
solution while hot.

¢ Crystallization: Evaporate the ethanol filtrate to dryness. The resulting crude product can be
recrystallized from ethanol (using 200 mL for every 40 g of crude product) to obtain colorless crystals
with a melting point of 152-153°C.

Frequently Asked Questions

Q1: Why is my 3-Amino-1,2,4-triazine not dissolving completely in DMSO? Al: Ensure you are using
dry, freshly opened DMSO, as it is hygroscopic and absorbed water can significantly reduce its dissolving
power. Always use sonication to facilitate the process. If problems persist, gently warming the solution (e.g.,

to 40-50°C) may help, but ensure the compound is stable at that temperature [1].
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Q2: How should I store solutions of 3-Amino-1,2,4-triazine to ensure stability? A2: Solid 3-Amino-
1,2,4-triazine should be stored in a sealed container in a dark, dry place at room temperature [2]. Solutions
in DMSO should be aliquoted and stored at -20°C (for one month) or -80°C (for six months), protected from

light. Label vials with the preparation date and concentration [1].

Q3: The compound I have is brown, but the literature describes colorless crystals. Is my product
impure? A3: Commercial samples of 3-Amino-1,2,4-triazine are often described as brown crystalline
powder [2]. The pure, recrystallized compound is reported to form colorless crystals [3]. The brown color in

your sample could indicate the presence of impurities, which might also affect solubility.

Troubleshooting Guide

The following diagram outlines a logical workflow to address common solubility issues in the lab.
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Key Information for Researchers

e Purity is Critical: The solubility data provided is for the compound with CAS Number 1120-99-6 [2].
Always verify the purity and identity of your compound, as impurities can significantly alter solubility.

¢ Handling Precautions: The solid compound should be handled in a well-ventilated area (e.g., a
fume hood). While specific hazard data is limited, it is generally assigned hazard codes of Xi (Irritant)
and should be handled with appropriate personal protective equipment (PPE) including gloves and
safety glasses [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s595112?utm_src=pdf-bulk
https://www.smolecule.com/products/s595112?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

